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Compound of Interest

Compound Name: Chloramine-T hydrate

Cat. No.: B1663277 Get Quote

Chloramine-T Trihydrate: A Comprehensive
Technical Guide
CAS Number: 7080-50-4

Synonyms: Tosylchloramide Sodium Trihydrate, N-Chloro-p-toluenesulfonamide Sodium Salt

Trihydrate

This technical guide provides an in-depth overview of Chloramine-T trihydrate, a versatile

reagent for researchers, scientists, and drug development professionals. The document details

its chemical and physical properties, analytical specifications, and key applications, with a

focus on experimental protocols and reaction mechanisms.

Chemical and Physical Properties
Chloramine-T trihydrate is an organic compound known for its role as a mild oxidizing and

chlorinating agent.[1] It is a white to slightly yellow crystalline powder with a slight chlorine-like

odor.[2][3] The compound is soluble in water and ethanol but insoluble in non-polar solvents

like benzene and ether.[3][4]

Table 1: Physical and Chemical Properties of Chloramine-T Trihydrate
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Property Value References

CAS Number 7080-50-4 [5]

Molecular Formula C₇H₇ClNNaO₂S · 3H₂O [6][7]

Molecular Weight 281.69 g/mol [5][8]

Appearance
White to light yellow crystalline

powder
[3]

Melting Point 167-170 °C (decomposes) [3]

Solubility in Water 150 g/L at 20 °C [6][9]

pH of 5% Aqueous Solution 8.0 - 10.0 at 25 °C [2][6][10]

Bulk Density 540 - 680 kg/m ³ [6]

Analytical Specifications and Methods
Chloramine-T trihydrate is available in various grades, including ACS reagent and

pharmaceutical grades, with specific requirements for assay and impurities.[11] The most

common method for determining its purity is iodometric titration.

Table 2: Analytical Specifications for ACS Reagent Grade Chloramine-T Trihydrate

Parameter Specification References

Assay (iodometric) 98.0 - 103.0% [6][12]

Insoluble in Ethanol ≤ 1.5% [12]

Clarity of Aqueous Solution Passes test [10]

Suitability for Bromide

Determination
Passes test [10]

Experimental Protocol: Iodometric Assay of Chloramine-
T Trihydrate
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This protocol is based on the American Chemical Society (ACS) reagent chemical standards.

[10]

Principle: Chloramine-T trihydrate, in an acidic medium, liberates iodine from potassium iodide.

The liberated iodine is then titrated with a standard solution of sodium thiosulfate using starch

as an indicator.

Reagents:

Chloramine-T Trihydrate sample (accurately weighed, ~0.5 g)

Deionized water (100 mL)

Acetic acid (5 mL)

Potassium iodide (2 g)

0.1 N Sodium thiosulfate volumetric solution

Starch indicator solution

Procedure:

Accurately weigh approximately 0.5 g of the Chloramine-T trihydrate sample.

Transfer the sample to a glass-stoppered Erlenmeyer flask and dissolve it in 100 mL of

deionized water.

Add 5 mL of acetic acid and 2 g of potassium iodide to the solution.

Stopper the flask and allow the reaction mixture to stand in the dark for 10 minutes.

Titrate the liberated iodine with 0.1 N sodium thiosulfate solution until the yellow color of the

iodine is almost discharged.

Add a few drops of starch indicator solution, which will produce a deep blue color.

Continue the titration with sodium thiosulfate until the blue color is completely discharged.
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Record the volume of sodium thiosulfate solution used.

Calculation: One milliliter of 0.1 N sodium thiosulfate is equivalent to 0.01408 g of

C₇H₇ClNNaO₂S·3H₂O.[10]

Sample Preparation Reaction Titration

Weigh ~0.5g
Chloramine-T Trihydrate Dissolve in 100 mL H₂O Add 5 mL Acetic Acid

and 2g KI
Incubate in dark

for 10 min
Titrate with 0.1 N

Sodium Thiosulfate
Add Starch Indicator

near endpoint
Continue titration to
colorless endpoint

Click to download full resolution via product page

Caption: Workflow for the iodometric titration of Chloramine-T trihydrate.

Applications in Scientific Research and
Development
Chloramine-T trihydrate is a versatile reagent with numerous applications in organic synthesis,

analytical chemistry, and disinfection.

Organic Synthesis
In organic synthesis, Chloramine-T serves as an oxidizing agent and a source of electrophilic

chlorine and nitrogen anions.[13][14] It is widely used in the synthesis of various heterocyclic

compounds such as aziridines, oxadiazoles, isoxazoles, and pyrazoles.[13][14]

One notable application is in the Sharpless aminohydroxylation, where it provides the amino

group for the conversion of alkenes into vicinal aminoalcohols, which are important

pharmacophores.
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Roles in Synthesis

Synthetic Products

Chloramine-T Trihydrate

Oxidizing Agent Nitrene Source
(for aziridination) Chlorinating Agent

Heterocycles
(Oxadiazoles, Isoxazoles) Vicinal Aminoalcohols Sulfimides

Reactants

Reaction Process Products

Chloramine-T

Oxidation of I⁻
to reactive iodineNa¹²⁵I

Protein
(with Tyrosine)

Electrophilic substitution
on Tyrosine ring ¹²⁵I-labeled Protein

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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